2,5-Dimethylphenyl 1-(2,4-dimethylphenyl)-5-oxo-3-pyrrolidinecarboxylate

• Molecular Formula: C21H23NO3
• Molecular Weight: 337.4 g/mol
• IUPAC Name: (2,5-dimethylphenyl) 1-(2,4-dimethylphenyl)-5-oxopyrrolidine-3-carboxylate
• InChI: InChI=1S/C21H23NO3/c1-13-6-8-18(16(4)9-13)22-12-17(11-20(22)23)21(24)25-19-10-14(2)5-7-15(19)3/h5-10,17H,11-12H2,1-4H3
• InChI Key: UPKPHXNQKPUIGJ-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)N2CC(CC2=O)C(=O)OC3=C(C=CC(=C3)C)C)C

Description

2,5-Dimethylphenyl 1-(2,4-dimethylphenyl)-5-oxo-3-pyrrolidinecarboxylate is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as DPMC, and it belongs to the class of pyrrolidinecarboxylates.

Mechanism of Action

The mechanism of action of DPMC is not fully understood. However, it is believed that this compound works by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. It may also work by modulating the immune system and reducing inflammation.
Biochemical and Physiological Effects:
DPMC has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that this compound can induce apoptosis (programmed cell death) in cancer cells. It has also been shown to inhibit the growth and proliferation of cancer cells. In addition, DPMC has been shown to reduce inflammation in animal models.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using DPMC in lab experiments is its potential as a new therapeutic agent for cancer and inflammation. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on DPMC. One potential direction is the development of new formulations of this compound that improve its solubility in water. Another direction is the identification of the specific enzymes that DPMC targets, which could lead to the development of more targeted therapies for cancer and inflammation. Additionally, further studies are needed to determine the safety and efficacy of DPMC in human clinical trials.

Synthesis Methods

The synthesis method for DPMC involves the reaction between 2,5-dimethylphenylamine and ethyl 2,4-dimethylacetoacetate in the presence of a base such as sodium ethoxide. The resulting product is then treated with hydrochloric acid to obtain the final compound. The yield of this synthesis method is reported to be around 70%.

Scientific Research Applications

DPMC has been extensively studied for its potential applications in scientific research. One of the primary applications of this compound is in the field of medicinal chemistry. DPMC has been shown to exhibit antitumor activity, making it a potential candidate for the development of new cancer therapies. It has also been studied for its potential use as an anti-inflammatory agent.